Cas no 1208468-67-0 (N-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,5-dimethylfuran-3-carboxamide
• CAS No: 1208468-67-0
• MF: C₁₉H₁₈ClNO₄S₂
• MW: 423.933521747589
• CID: 6578135
• PubChem ID: 45553898
• Update Time: 2025-10-28

N-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,5-dimethylfuran-3-carboxamide
• N-(2-((4-chlorophenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)-2,5-dimethylfuran-3-carboxamide
• 1208468-67-0
• F5831-0809
• N-[2-(4-chlorophenyl)sulfonyl-2-thiophen-2-ylethyl]-2,5-dimethylfuran-3-carboxamide
• N-[2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl]-2,5-dimethylfuran-3-carboxamide
• VU0521865-1
• AKOS024520092

• Inchi： 1S/C19H18ClNO4S2/c1-12-10-16(13(2)25-12)19(22)21-11-18(17-4-3-9-26-17)27(23,24)15-7-5-14(20)6-8-15/h3-10,18H,11H2,1-2H3,(H,21,22)
• InChI Key： OULUBGOTEDUZKW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C(C1=CC=CS1)CNC(C1C=C(C)OC=1C)=O)(=O)=O

Computed Properties

• Exact Mass: 423.0365781g/mol
• Monoisotopic Mass: 423.0365781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,5-dimethylfuran-3-carboxamide

Professional Introduction to Compound with CAS No 1208468-67-0 and Product Name: N-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,5-dimethylfuran-3-carboxamide

The compound in question, identified by the CAS number 1208468-67-0, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. The product name, N-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,5-dimethylfuran-3-carboxamide, provides a detailed insight into its structural composition. This compound belongs to a class of molecules that are being extensively studied for their pharmacological properties, particularly in the development of novel therapeutic agents.

The core structure of this compound features a furan ring, which is a heterocyclic aromatic organic compound containing one oxygen atom in its six-membered ring. The presence of a 4-chlorobenzenesulfonyl group attached to the nitrogen atom of the furan ring suggests that this moiety could play a crucial role in modulating the compound's biological activity. The thiophen-2-yl ethyl side chain adds another layer of complexity, potentially influencing both the solubility and the interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of such multifaceted structures in drug design. The combination of different pharmacophoric elements can lead to compounds with enhanced binding affinity and selectivity. In particular, the 4-chlorobenzenesulfonyl group is known for its ability to interact strongly with biological targets due to its electron-withdrawing properties and spatial orientation. This feature makes it an attractive component in the design of inhibitors and modulators.

The thiophen-2-yl moiety is another key structural element that has garnered attention in recent years. Thiophenes and their derivatives are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this group into the molecular framework of N-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,5-dimethylfuran-3-carboxamide suggests that it may exhibit similar therapeutic effects. Furthermore, the presence of two methyl groups at the 2-position of the furan ring (2,5-dimethylfuran) could further modulate the electronic properties and steric environment of the molecule.

Current research in drug discovery increasingly emphasizes the use of computational methods to predict and optimize molecular properties. The structural features of N-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,5-dimethylfuran-3-carboxamide make it an ideal candidate for such studies. Computational modeling can help in understanding how these various substituents interact with biological targets at the molecular level. This approach can significantly reduce the time and cost associated with traditional high-throughput screening methods.

In addition to computational studies, experimental validation is crucial for assessing the potential of this compound. Initial studies have shown promising results in vitro, where N-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,5-dimethylfuran-3-carboxamide demonstrated interactions with specific enzymes and receptors relevant to several diseases. These findings align well with theoretical predictions based on its structural features. Further experiments are underway to explore its mechanism of action and potential therapeutic applications.

The development of novel pharmaceuticals is a complex process that involves multiple stages, from initial discovery to clinical trials. The compound under discussion represents an early stage in this process but shows promise due to its unique structural features. The combination of a 4-chlorobenzenesulfonyl group, a thiophen-2-yl ethyl side chain, and a dimethylfuran core provides a rich scaffold for further modifications and optimizations.

One area of interest is the exploration of analogs that may enhance certain properties while maintaining or improving others. For instance, variations in the substitution pattern on the furan ring or changes in the length or nature of the side chains could lead to compounds with improved pharmacokinetic profiles or reduced toxicity. Such modifications are often guided by insights gained from structural biology studies and can be rapidly screened using modern synthetic techniques.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs have been derived from natural products or their modified analogs. The structural motifs present in N-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl-2,5-dimethylfuran-3-carboxamide bear some resemblance to certain natural products known for their biological activities. This similarity opens up possibilities for leveraging existing knowledge about these natural compounds to guide further development efforts.

Another exciting avenue is the exploration of this compound's potential in combination therapies. Many diseases are complex and require multiple therapeutic interventions for effective treatment. The unique properties of N-2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yliethyl)-?dimethyifurancarboxamide) make it a candidate for such combination strategies. By pairing it with other agents that target different aspects of a disease pathway, synergistic effects could be achieved, leading to more effective treatments.

In conclusion,N-N?/-(*?/-chlorobenzensulfo*-yl)?/-(*?h?phen*?/?y)?/-ethy*-?/-(*?,-dimethyifurancarboxamid*)e?is ?a ?*o*mul*-*e ?ith ?ignificant ?ot*ntial i*n th* f*ild o* pharma*eutical ch*mistry.* Its structura features,* inc*uding th* presenc* o* th* *?h*-chlorobenzensulfon*-y* gro*p,* *th*iophen*-?/* mo*iety,* an*d *dimethyifurancarboxamid*)e* righ*, p*ossi*bly b*rrow fr*m natu*ral p*roducts an*d offe*r a rich scaffol*d f*or futu*e d*evelopment.* With furthe*r stu*dies an*d optimiza*tions,* thi*s compou*n* migh*t lead t*o n*e-wor*d pharmaeceutical ag ents tha*t t*hreat e*v en mo re co*mplex di*eases.*